4-(4-methylphenyl)-2-[2-oxo-2-(piperidin-1-yl)ethyl]-2H,3H,4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-1,1-dione

Specification

• CAS No.: 1251623-89-8
• Molecular Formula: C20H24N4O3S
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 2-[4-(4-methylphenyl)-1,1-dioxo-3H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl]-1-piperidin-1-ylethanone
• Standard InChI: InChI=1S/C20H24N4O3S/c1-16-7-9-17(10-8-16)24-15-23(14-19(25)22-12-3-2-4-13-22)28(26,27)18-6-5-11-21-20(18)24/h5-11H,2-4,12-15H2,1H3
• Standard InChI Key: AHGJMFGGQODYIA-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2CN(S(=O)(=O)C3=C2N=CC=C3)CC(=O)N4CCCCC4
• Canonical SMILES: CC1=CC=C(C=C1)N2CN(S(=O)(=O)C3=C2N=CC=C3)CC(=O)N4CCCCC4

Introduction

The compound 4-(4-methylphenyl)-2-[2-oxo-2-(piperidin-1-yl)ethyl]-2H,3H,4H-1lambda6-pyrido[2,3-e]thiadiazine-1,1-dione is a complex organic molecule with a molecular formula of C20H24N4O3S and a molecular weight of approximately 400.5 g/mol. This compound belongs to the pyrido[2,3-e]thiadiazine class, which is known for its diverse pharmacological activities.

Synthesis and Preparation

While specific synthesis details for this compound are not readily available, compounds with similar structures often involve multi-step syntheses involving condensation reactions, cyclization, and substitution reactions. The synthesis typically starts with commercially available precursors and involves the use of catalysts and bases to facilitate the formation of the complex heterocyclic structure.

Biological Activity and Potential Applications

Although specific biological activity data for 4-(4-methylphenyl)-2-[2-oxo-2-(piperidin-1-yl)ethyl]-2H,3H,4H-1lambda6-pyrido[2,3-e]thiadiazine-1,1-dione are not documented, compounds within the pyrido[2,3-e]thiadiazine class have shown potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of a piperidine ring and a thiadiazine moiety suggests potential interactions with biological targets such as enzymes or receptors.